1-Phenylpyrazole-3-sulfonyl fluoride

• IUPAC Name: 1-phenylpyrazole-3-sulfonyl fluoride
• InChI: InChI=1S/C9H7FN2O2S/c10-15(13,14)9-6-7-12(11-9)8-4-2-1-3-5-8/h1-7H
• InChI Key: VRMHVOYJXJFQJU-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)N2C=CC(=N2)S(=O)(=O)F
• Molecular Formula: C9H7FN2O2S
• Molecular Weight: 226.23 g/mol

Description

1-Phenylpyrazole-3-sulfonyl fluoride is a compound that belongs to the class of organic compounds known as phenylpyrazoles. These are compounds containing a phenylpyrazole skeleton, which consists of a pyrazole bound to a phenyl group. Pyrazoles, unlike imidazoles, are rarely found in nature.

Synthesis Analysis

The synthesis of sulfonyl fluorides has been a topic of interest in recent years. A facile cascade process for directly transforming the abundant and inexpensive sulfonates (or sulfonic acids) to the highly valuable sulfonyl fluorides was developed. This new protocol features mild reaction conditions using readily available and easy-to-operate reagents.

Molecular Structure Analysis

The structure analysis of a phenylpyrazole carboxylic acid derivative has been carried out from laboratory powder X-ray diffraction data. The crystal packing in the pyrazole carboxylic acid derivative exhibits an interplay of strong O–H…O, C–H…N and C–H…F hydrogen bonds to generate a three-dimensional molecular packing.

Chemical Reactions Analysis

The proximity-enabled sulfur (VI) fluoride exchange (SuFEx) reaction generates specific covalent linkages between proteins in cells and in vivo. This opens innovative avenues for studying elusive protein–protein interactions and developing potent covalent protein drugs.

Physical And Chemical Properties Analysis

Pyrazoles can act as weak bases or acids, with possible strength highly dependent on the nature of their substituent groups. The other three positions in the ring permit structural variants starting from the appropriate precursors or using post-functionalization reactions once the pyrazole ring is formed.

Mechanism of Action

Pyrazole derivatives are a special class of N-heterocyclic compounds (NHCps) bearing a heteroaromatic five-membered ring with two adjacent nitrogen atoms in the annular structure, one pyrrole-type (proton donor) and one pyridine-type (proton acceptor). Pyrazoles can act as weak bases or acids, with possible strength highly dependent on the nature of their substituent groups.

Future Directions

Sulfonyl fluorides display unique reactivity in organic synthesis and have wide applications in drug discovery, chemical biology, and materials science. Against the backdrop of increasing demands for environmental friendliness and sustainability, photochemical and electrochemical strategies have recently emerged as alternative methods for synthesizing diverse sulfonyl fluorides. This opens up new avenues for future research and applications of these compounds.